Cas no 2891598-66-4 (Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate)

• Product Name: Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate
• CAS No: 2891598-66-4
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 6801149
• PubChem ID: 164886211
• Update Time: 2025-06-14

Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6,8-DICHLORO-2,7-NAPHTHYRIDINE-3-CARBOXYLATE
• PS-19382
• 2891598-66-4
• AT33953
• Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate

• Inchi： 1S/C10H6Cl2N2O2/c1-16-10(15)7-2-5-3-8(11)14-9(12)6(5)4-13-7/h2-4H,1H3
• InChI Key： IUTRINTWWOTQIE-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=C(C(=O)OC)C=C2C=C(N=1)Cl

Computed Properties

• Exact Mass: 255.9806328g/mol
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.1Ų

Additional information on Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate

Comprehensive Overview of Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate (CAS No. 2891598-66-4)

Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate (CAS No. 2891598-66-4) is a specialized organic compound belonging to the naphthyridine family, a class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. The compound features a dichloro-substituted naphthyridine core and a methyl carboxylate functional group, making it a versatile intermediate for synthetic modifications. Its unique structure has garnered attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for naphthyridine derivatives has surged due to their role in addressing global health challenges, such as antibiotic resistance and targeted cancer therapies. Researchers are actively exploring Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate as a building block for novel bioactive molecules. Its electron-deficient aromatic system and halogen substituents facilitate cross-coupling reactions, enabling the synthesis of complex scaffolds. This aligns with the growing trend of fragment-based drug design and high-throughput screening in medicinal chemistry.

The compound's CAS No. 2891598-66-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthetic routes, physicochemical properties, and safety data. For instance, its melting point, solubility, and stability under various conditions are critical parameters for laboratory applications. Additionally, the methyl ester group offers hydrolytic versatility, allowing conversion to carboxylic acids or amides, which are pivotal in prodrug development.

From an environmental perspective, the compound's biodegradability and eco-toxicity are emerging topics in green chemistry discussions. Regulatory agencies emphasize the need for sustainable synthesis of such intermediates, driving innovations in catalytic methods and solvent-free reactions. This resonates with the broader industry shift toward green pharmaceuticals and circular economy principles.

In material science, Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate contributes to the design of organic semiconductors and luminescent materials. Its rigid planar structure and electron-accepting properties make it suitable for optoelectronic devices, such as OLEDs and solar cells. This aligns with the global push for renewable energy solutions and energy-efficient technologies.

To summarize, Methyl 6,8-dichloro-2,7-naphthyridine-3-carboxylate (CAS No. 2891598-66-4) is a multifaceted compound with expanding applications across interdisciplinary fields. Its integration into cutting-edge research underscores the importance of heterocyclic chemistry in solving contemporary scientific challenges. Future studies may focus on optimizing its synthetic scalability and exploring untapped biological activities, further solidifying its role in innovation.